Cas no 1006484-22-5 (5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine)

5-Methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine is a heterocyclic compound featuring a thiazole core substituted with a methyl group at the 5-position and a 4-methylpyrazole moiety at the 4-position. The 2-amine functional group enhances its potential as a versatile intermediate in medicinal chemistry and agrochemical synthesis. Its structural motif is valuable for designing biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The compound exhibits favorable stability and reactivity, making it suitable for further functionalization. Its well-defined molecular architecture allows for precise modifications, supporting its use in targeted drug discovery and structure-activity relationship studies.
5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine structure
1006484-22-5 structure
Product Name:5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine
CAS No:1006484-22-5
MF:C8H10N4S
MW:194.256799221039
CID:5156128
Update Time:2026-03-04

5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine
    • Inchi: 1S/C8H10N4S/c1-5-3-10-12(4-5)7-6(2)13-8(9)11-7/h3-4H,1-2H3,(H2,9,11)
    • InChI Key: LLFHUWZIZFNNGC-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(N2C=C(C)C=N2)N=C1N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1

5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine Pricemore >>

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Additional information on 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine

Introduction to 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine (CAS No. 1006484-22-5)

5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine, with the CAS number 1006484-22-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine consists of a thiazole ring substituted with a methyl group at the 5-position and a 4-methylpyrazolyl group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent research has focused on the pharmacological properties of 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine could be a promising therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine has also been investigated for its potential anticancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine has been studied in animal models to evaluate its bioavailability and metabolism. Results indicate that the compound is well-absorbed orally and has a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, further studies are needed to optimize its formulation and dosing regimens for clinical use.

Safety and toxicity assessments are crucial for the development of any new drug candidate. Preclinical toxicology studies have shown that 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine is generally well-tolerated at therapeutic doses. However, higher doses can lead to mild side effects such as gastrointestinal discomfort and transient elevations in liver enzymes. These findings highlight the importance of dose optimization and monitoring in clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These preliminary findings have paved the way for larger-scale Phase II and III trials to further validate the therapeutic potential of this compound.

In conclusion, 5-methyl-4-(4-methylpyrazol-1-y l)-1,3-thiazol -2 -amine (CAS No. 1006 48 4 - 2 2 - 5) represents a promising lead compound in the development of novel therapeutics for inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for these conditions.

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